Cas no 185345-47-5 (3-Bromo-5-fluoro-4-methoxy-benzaldehyde)

• Product Name: 3-Bromo-5-fluoro-4-methoxy-benzaldehyde
• CAS No: 185345-47-5
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD28607012
• CID: 5172380
• Update Time: 2025-10-31

3-Bromo-5-fluoro-4-methoxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-methoxy-benzaldehyde

• MDL： MFCD28607012
• Inchi： 1S/C8H6BrFO2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
• InChI Key： QQSOKNIUOFMGHE-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=C(OC)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-5-fluoro-4-methoxy-benzaldehyde

Professional Introduction to 3-Bromo-5-fluoro-4-methoxy-benzaldehyde (CAS No. 185345-47-5)

3-Bromo-5-fluoro-4-methoxy-benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 185345-47-5, is a derivative of benzaldehyde featuring bromine, fluorine, and methoxy substituents at specific positions on the aromatic ring. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of both bromine and fluorine atoms in the molecular structure imparts unique electronic and steric properties to the compound, which are highly advantageous in medicinal chemistry. The bromine atom, for instance, can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the fluorine atom can enhance metabolic stability and binding affinity in drug candidates. The methoxy group, on the other hand, contributes to electronic delocalization and can influence the overall reactivity and pharmacokinetic properties of the molecule.

In recent years, 3-Bromo-5-fluoro-4-methoxy-benzaldehyde has been extensively explored in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound’s aromatic system provides a scaffold that can be modified to interact with specific amino acid residues in protein targets, thereby modulating enzyme activity. For example, studies have demonstrated its utility in generating inhibitors of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with immune responses.

Moreover, the compound has shown promise in the synthesis of antiviral agents. The structural motifs present in 3-Bromo-5-fluoro-4-methoxy-benzaldehyde are reminiscent of natural products that exhibit antiviral properties. Researchers have leveraged its reactivity to design molecules that can inhibit viral proteases and polymerases, thereby blocking viral replication cycles. Preliminary findings suggest that derivatives of this compound may offer potent activity against RNA viruses, including those responsible for respiratory infections.

The role of fluorine-containing compounds in drug development cannot be overstated. The introduction of fluorine into a molecular framework often enhances lipophilicity, reduces metabolic clearance, and improves binding to biological targets. In the context of 3-Bromo-5-fluoro-4-methoxy-benzaldehyde, the fluorine atom at the 5-position contributes to these desirable properties, making it an attractive building block for medicinal chemists. Recent advances in computational chemistry have further facilitated the design of optimized derivatives by predicting binding affinities and optimizing pharmacokinetic profiles.

Another area where this compound has found utility is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by protein misfolding and aggregation. Small molecules that can inhibit these processes are being actively pursued as potential therapeutics. The benzaldehyde core of 3-Bromo-5-fluoro-4-methoxy-benzaldehyde can be functionalized to produce molecules that interact with amyloid-beta plaques or alpha-synuclein aggregates, offering a potential pathway to disease modification.

The synthetic versatility of 3-Bromo-5-fluoro-4-methoxy-benzaldehyde also makes it valuable for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the aromatic ring or introducing additional functional groups, researchers can create diverse chemical space to identify novel leads with desired biological activity. This approach has been successfully employed in academic and industrial settings to discover inhibitors with improved potency and selectivity.

In conclusion, 3-Bromo-5-fluoro-4-methoxy-benzaldehyde (CAS No. 185345-47-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable its use in synthesizing compounds targeting a wide range of therapeutic areas, including oncology, virology, and neurology. As our understanding of disease mechanisms continues to evolve, compounds like this will remain indispensable tools for developing next-generation therapeutics.